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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin

Cat. No.: B162026

Audience: Researchers, scientists, and drug development professionals.
Introduction

4"-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in various plant
species, notably in the leaves of Jasminum mesnyi Hance (Primrose Jasmine). Secoiridoids
are a class of monoterpenoids known for a wide range of biological activities, including
antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. The isolation and
purification of 4"-Hydroxyisojasminin are crucial for its further pharmacological evaluation
and potential development as a therapeutic agent. This document provides a detailed protocol
for the extraction, isolation, and purification of 4"-Hydroxyisojasminin from the leaves of
Jasminum mesnyi, based on established methodologies for the separation of secoiridoid
glycosides from plant materials.

Data Presentation

The following table summarizes the representative yields of different fractions obtained during
the extraction and preliminary fractionation of bioactive compounds from Jasminum mesnyi
leaves. It is important to note that the final yield of pure 4"-Hydroxyisojasminin will be a small
fraction of the methanolic or ethanolic extract and will depend on the efficiency of the
subsequent chromatographic purification steps.
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Table 1: Representative Yields of Solvent Fractions from Jasminum mesnyi Leaf Extract

. Representative
. Extraction Solvent .
Fraction . Yield (% wiw of Key Components
Polarity
crude extract)

) Lipophilic compounds,
Hexane Fraction Low ~5%

Chlorophylls
] ) ) Less polar secondary
Diethyl Ether Fraction Low to Medium ~12-13% )
metabolites
Ethyl Acetate Fraction = Medium ~18% Flav

 To cite this document: BenchChem. [Application Notes & Protocols: Isolation and Purification
of 4"-Hydroxyisojasminin from Jasminum mesnyi]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b162026#isolation-and-purification-of-4-
hydroxyisojasminin-from-plant-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

